Cas no 2548976-66-3 (2-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]pyrrolidin-3-yl}methoxy)-6-(trifluoromethyl)pyridine)

• Product Name: 2-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]pyrrolidin-3-yl}methoxy)-6-(trifluoromethyl)pyridine
• CAS No: 2548976-66-3
• MF: C₁₆H₁₈F₃N₃O₄S
• MW: 405.392033100128
• CID: 5311417
• PubChem ID: 154831360
• Update Time: 2025-07-25

2-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]pyrrolidin-3-yl}methoxy)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2548976-66-3
• 2-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]pyrrolidin-3-yl}methoxy)-6-(trifluoromethyl)pyridine
• AKOS040726445
• F6761-0298
• 2-[[1-[(3,5-Dimethyl-4-isoxazolyl)sulfonyl]-3-pyrrolidinyl]methoxy]-6-(trifluoromethyl)pyridine

• Inchi： 1S/C16H18F3N3O4S/c1-10-15(11(2)26-21-10)27(23,24)22-7-6-12(8-22)9-25-14-5-3-4-13(20-14)16(17,18)19/h3-5,12H,6-9H2,1-2H3
• InChI Key： JSBCTYPNBNLGRB-UHFFFAOYSA-N
• SMILES： C1(OCC2CCN(S(C3=C(C)ON=C3C)(=O)=O)C2)=NC(C(F)(F)F)=CC=C1

Computed Properties

• Exact Mass: 405.09701172g/mol
• Monoisotopic Mass: 405.09701172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 93.9Ų

Experimental Properties

• Density: 1.389±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 507.8±60.0 °C(Predicted)
• pka: -0.72±0.24(Predicted)

Additional information on 2-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]pyrrolidin-3-yl}methoxy)-6-(trifluoromethyl)pyridine

Introduction to Compound with CAS No. 2548976-66-3 and Its Applications in Modern Pharmaceutical Research

The compound with the CAS number 2548976-66-3 is a highly intriguing molecule that has garnered significant attention in the field of pharmaceutical research. Its systematic name, 2-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]pyrrolidin-3-yl}methoxy)-6-(trifluoromethyl)pyridine, provides a detailed insight into its structural and functional characteristics. This compound represents a fascinating blend of heterocyclic scaffolds and functional groups, making it a promising candidate for various therapeutic applications.

In recent years, the development of novel pharmaceutical agents has been heavily influenced by the discovery and optimization of molecules that exhibit unique biological activities. The structural features of this compound, particularly the presence of a pyridine ring substituted with a trifluoromethyl group and an oxazole moiety linked through a sulfonyl group, contribute to its potential as a pharmacophore. The pyridine ring is well-known for its role in many bioactive molecules, while the trifluoromethyl group often enhances metabolic stability and binding affinity.

The oxazole ring, a five-membered heterocycle containing oxygen and sulfur atoms, is another key feature that contributes to the compound's chemical diversity. Oxazole derivatives have been extensively studied for their diverse biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The sulfonyl group in this compound not only adds to its structural complexity but also potentially influences its interactions with biological targets.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. The pyrrolidinyl moiety in the compound's structure suggests that it may interact with kinase active sites, thereby modulating their activity. This hypothesis is supported by recent studies that have shown the efficacy of similar compounds in inhibiting specific kinases.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules to biological targets with high accuracy. Molecular docking studies have been particularly useful in understanding how this compound might interact with kinase enzymes. These studies suggest that the trifluoromethyl group and the sulfonyl group may be critical for binding to the ATP-binding pocket of kinases, thereby inhibiting their activity.

The development of drug candidates often involves a multi-step synthesis process, where each step must be carefully optimized to ensure high yield and purity. The synthesis of this compound presents several challenges due to its complex structure. However, recent innovations in synthetic chemistry have made it possible to construct such molecules efficiently. For instance, transition metal-catalyzed reactions have been employed to form key carbon-carbon bonds in the molecule.

In addition to its potential as a kinase inhibitor, this compound may also have applications in other therapeutic areas. For example, its structural features suggest that it could interact with other enzyme targets or receptors involved in inflammatory responses. This versatility makes it an attractive candidate for further exploration in drug discovery programs.

The use of high-throughput screening (HTS) techniques has been instrumental in identifying novel drug candidates like this one. HTS allows researchers to rapidly test thousands of compounds against various biological targets, thereby accelerating the drug discovery process. This approach has led to the identification of several lead compounds that have advanced into clinical trials.

The importance of understanding the pharmacokinetic properties of drug candidates cannot be overstated. Metabolic stability, solubility, and distribution are critical factors that determine whether a compound will be successful in clinical settings. Computational models have been developed to predict these properties based on molecular structure, allowing researchers to optimize compounds before they are synthesized.

One particularly interesting aspect of this compound is its potential for developing next-generation antiviral agents. Viruses often rely on host cell kinases for their replication cycle, making them susceptible to inhibition by kinase inhibitors. Recent studies have shown that similar compounds can disrupt viral replication by inhibiting essential host kinases.

The role of fluorine atoms in pharmaceuticals cannot be ignored either. The presence of a trifluoromethyl group in this compound not only enhances its metabolic stability but also improves its binding affinity to biological targets. Fluorinated compounds are known for their enhanced bioavailability and prolonged half-life, making them attractive for therapeutic applications.

In conclusion, the compound with CAS number 2548976-66-3 represents a promising candidate for further research and development in pharmaceuticals. Its unique structural features and potential biological activities make it an attractive molecule for drug discovery programs targeting various diseases. With continued advancements in synthetic chemistry and computational methods, it is likely that more compounds like this will be identified and optimized for therapeutic use.